Cas no 109073-62-3 (1H-Benzimidazole, 2-(5-phenyl-1H-pyrazol-3-yl)-)

• Product Name: 1H-Benzimidazole, 2-(5-phenyl-1H-pyrazol-3-yl)-
• CAS No: 109073-62-3
• MF: C₁₆H₁₂N₄
• MW: 260.29328250885
• CID: 1190614
• PubChem ID: 135520435
• Update Time: 2025-04-20

1H-Benzimidazole, 2-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(5-phenyl-1H-pyrazol-3-yl)-
• 2-(5-phenyl-1H-pyrazol-3-yl)-1H-benzimidazole
• 109073-62-3
• SCHEMBL1789360
• DB-364123

• Inchi： 1S/C16H12N4/c1-2-6-11(7-3-1)14-10-15(20-19-14)16-17-12-8-4-5-9-13(12)18-16/h1-10H,(H,17,18)(H,19,20)
• InChI Key： ZNKYISLIJARLPJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1=CC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 260.10636
• Monoisotopic Mass: 260.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.36